Ethyl 5-fluoronicotinate

• IUPAC Name: ethyl 5-fluoropyridine-3-carboxylate
• InChI: InChI=1S/C8H8FNO2/c1-2-12-8(11)6-3-7(9)5-10-4-6/h3-5H,2H2,1H3
• InChI Key: GAOUAPNRNSFZGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CN=C1)F
• Molecular Formula: C8H8FNO2
• DSSTOX Substance ID: DTXSID00177140
• Molecular Weight: 169.15 g/mol
• CAS No.: 22620-29-7

Description

Ethyl 5-fluoronicotinate, also known as EFN, is a fluorinated organic compound that has been widely used in scientific research due to its unique properties. EFN is a colorless, odorless, and water-soluble compound that has a wide range of applications in organic synthesis and biochemistry. EFN has been used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a fluorescent probe for imaging and monitoring biochemical processes. In addition, EFN has been used as a model compound to study enzyme kinetics and drug-receptor interactions.

Scientific Research Applications

Analytical Chemistry Applications

Ethyl 5-fluoronicotinate has been used in analytical chemistry for separation and determination processes. A study by Hu Bao-xiang (2005) demonstrated its use in high-performance liquid chromatography (HPLC). In this method, this compound and 5-fluoronicotinic acid were separated using a C18 column, with UV detection at 271 nm, showcasing its importance in analytical procedures (Hu Bao-xiang, 2005).

Synthesis of Antibacterial Agents

The compound plays a role in synthesizing antibacterial agents. T. Miyamoto, H. Egawa, and J. Matsumoto (1987) developed an alternative synthesis of enoxacin, an antibacterial agent, via a process involving this compound (Miyamoto, Egawa, & Matsumoto, 1987).

Synthesis of Pharmaceutical Intermediates

Zhou Yan-feng (2007) reported on the synthesis of ethyl 2,6-dichloro-5-fluoronicotinoyl acetate, an intermediate in pharmaceutical production. This synthesis involved treating 2,6-dichloro-5-fluoronicotinic acid with thionyl chloride, followed by a reaction to produce the ethyl acetate derivative (Zhou Yan-feng, 2007).

Development of Controlled Release Systems

This compound has been studied in the context of developing controlled release systems for drugs. For instance, research on 5-fluorouracil (5-FU), a chemotherapy drug, has involved this compound derivatives to improve the delivery and efficacy of the drug. One study by Yuan Gu et al. (2010) focused on a high-performance liquid chromatography method for determining 5-FU in plasma, which is crucial for therapeutic drug monitoring and pharmacokinetics studies (Yuan Gu et al., 2010).

Antitumor Activity

Studies have also explored the antitumor properties of compounds derived from this compound. J. Xiong and colleagues (2009) synthesized amino acid ester derivatives containing 5-fluorouracil, demonstrating their inhibitory effects against certain cancer cell lines (Xiong et al., 2009).

Safety and Hazards

Ethyl 5-fluoronicotinate is associated with several hazard statements including H301, H312, H315, H319, H332, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Biochemical Analysis

Biochemical Properties

Ethyl 5-fluoronicotinate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the primary interactions is with cytochrome P450 enzymes, which are involved in the metabolic activation of xenobiotic and physiological chemicals . These interactions often result in the formation of activated metabolites that participate in subsequent metabolic reactions. This compound also interacts with other enzymes such as oxidoreductases, which play a role in its metabolic pathways.

Cellular Effects

This compound has been observed to influence various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. For instance, exposure to this compound can lead to changes in the abundance of intracellular metabolites, impacting the citrate cycle, amino acid biosynthesis, and glutathione metabolism . These changes can alter cellular functions and potentially lead to oxidative stress.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the specific biochemical context. For example, this compound can inhibit certain cytochrome P450 enzymes, leading to changes in gene expression and metabolic pathways . These interactions are crucial for understanding the compound’s overall biochemical effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. This compound is generally stable at room temperature but should be stored at 2-8°C to maintain its purity . Long-term exposure to this compound in in vitro or in vivo studies can lead to cumulative effects on cellular function, including potential oxidative stress and metabolic disruptions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal adverse effects, while higher doses can lead to toxicity. Studies have shown that high doses of this compound can cause significant changes in metabolic pathways and cellular functions . It is essential to determine the appropriate dosage to minimize toxic effects while maximizing the compound’s biochemical benefits.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes, which catalyze its conversion into various metabolites . These metabolites can participate in further biochemical reactions, affecting metabolic flux and metabolite levels. The compound’s interaction with oxidoreductases also plays a role in its metabolic pathways.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific tissues can influence its overall biochemical effects.

Subcellular Localization

This compound’s subcellular localization is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization within the cell can affect its interactions with biomolecules and its overall biochemical impact.